Cas no 1706144-29-7 (1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-3-phenylpropan-1-one)

• Product Name: 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-3-phenylpropan-1-one
• CAS No: 1706144-29-7
• MF: C₂₁H₂₅NO₄S
• MW: 387.492504835129
• CID: 5846200
• PubChem ID: 90591700
• Update Time: 2025-06-15

1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-3-phenylpropan-1-one
• 1706144-29-7
• AKOS024884220
• 1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)-3-phenylpropan-1-one
• F6441-6394
• 1-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]-3-phenylpropan-1-one
• 1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]-3-phenylpropan-1-one

• Inchi： 1S/C21H25NO4S/c1-26-18-8-10-19(11-9-18)27(24,25)20-13-15-22(16-14-20)21(23)12-7-17-5-3-2-4-6-17/h2-6,8-11,20H,7,12-16H2,1H3
• InChI Key： QFAZBSILKMEJBE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1CCN(C(CCC2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 387.15042945g/mol
• Monoisotopic Mass: 387.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-3-phenylpropan-1-one

Comprehensive Overview of 1-4-(4-Methoxybenzenesulfonyl)piperidin-1-yl-3-phenylpropan-1-one (CAS No. 1706144-29-7)

The compound 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-3-phenylpropan-1-one (CAS No. 1706144-29-7) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a piperidine core linked to a phenylpropanone moiety via a methoxybenzenesulfonyl group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for sulfonyl-containing compounds like 1706144-29-7 has surged due to their versatility in medicinal chemistry. The methoxybenzenesulfonyl fragment contributes to enhanced solubility and bioavailability, addressing a common challenge in drug design. This aligns with frequent search queries such as "improving drug solubility with sulfonyl groups" and "piperidine derivatives in CNS drugs", reflecting industry priorities.

Synthetic protocols for 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-3-phenylpropan-1-one typically involve multi-step organic reactions, including sulfonylation and N-alkylation processes. The compound's crystalline properties (often queried as "characterization of sulfonyl piperidines by XRD") make it suitable for X-ray diffraction studies, providing structural insights valuable for computer-aided drug design (CADD).

From a pharmacological perspective, the phenylpropanone segment in CAS 1706144-29-7 suggests potential interactions with neurotransmitter receptors, a hot topic in neurological disorder research. This connects with trending searches about "novel Parkinson's disease targets" and "sigma receptor ligands". However, specific biological data remains proprietary among innovator companies, highlighting the compound's commercial value in the high-value intermediates market.

Environmental and safety profiles of 1706144-29-7 comply with standard laboratory handling protocols, though proper PPE is recommended when handling powdered forms. The compound's thermal stability (often searched as "decomposition temperature of sulfonyl piperidines") has been confirmed through differential scanning calorimetry studies, making it suitable for various formulation processes.

Patent landscapes reveal growing interest in 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-3-phenylpropan-1-one derivatives, particularly for metabolic disease applications. This correlates with increasing search volumes for "next-generation diabetes therapeutics" and "PPARγ modulators". The compound's chiral center offers opportunities for developing enantiomerically pure versions, addressing the pharmaceutical industry's focus on stereoselective synthesis.

Analytical methods for CAS 1706144-29-7 typically employ HPLC-UV or LC-MS techniques, with method development details frequently requested as "HPLC separation of sulfonamide analogs". The compound's logP value (estimated around 2.8) suggests favorable membrane permeability, explaining research interest in its blood-brain barrier penetration potential.

In material science applications, the methoxybenzenesulfonyl group in 1706144-29-7 shows promise for developing photoactive materials, connecting with searches for "organic semiconductors" and "molecular switches". Its electron-withdrawing properties are being evaluated for nonlinear optical materials, particularly in academic institutions focusing on advanced material design.

The global market for piperidine-based intermediates like 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-3-phenylpropan-1-one is projected to grow at 6.2% CAGR through 2030, driven by demand for fragment-based drug discovery (a trending search term). Custom synthesis inquiries often specify "gram-scale production of CAS 1706144-29-7", indicating its transition from research to development phases in multiple therapeutic programs.

Future research directions for this compound likely include structure-activity relationship (SAR) studies and prodrug derivatization, addressing common queries about "sulfonyl group metabolism" and "improving compound half-lives". Its structural features position it as a valuable scaffold for addressing emerging challenges in precision medicine and personalized therapeutics.